N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C18H16F3NO3/c19-18(20,21)25-14-7-5-13(6-8-14)16(23)22-11-17(24)10-9-12-3-1-2-4-15(12)17/h1-8,24H,9-11H2,(H,22,23)
• InChI Key: DAMYYXGLTOHFBN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C21)(CNC(=O)C3=CC=C(C=C3)OC(F)(F)F)O
• Molecular Formula: C18H16F3NO3
• Molecular Weight: 351.3 g/mol

Description

N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-4-(trifluoromethoxy)benzamide, commonly known as LSN2463359, is a novel small molecule that has been developed for scientific research applications. It is a potent and selective inhibitor of the protein kinase C (PKC) family, which plays a key role in various cellular signaling pathways. PKC is involved in the regulation of cell proliferation, differentiation, and apoptosis, and its dysregulation has been linked to various diseases, including cancer, diabetes, and cardiovascular diseases.

Scientific Research Applications

• Synthesis and Characterization :

  • A study by Levai et al. (2002) discussed the synthesis and characterization of related benzamide derivatives, highlighting the process of transforming these compounds and elucidating their structure through NMR spectroscopy. This research contributes to the understanding of the chemical properties and potential applications of similar benzamides.

• Chemical Properties and Reactions :

  • The work by Hong et al. (2015) on a similar benzamide derivative focused on its successful labeling using tritium, providing insights into the molecule's structure and potential for tracking in biological systems.

• Application in Medical Research :

  • The paper by Saeed et al. (2015) describes the synthesis of benzamide derivatives with potential biological applications, including inhibitory effects on specific enzymes. Such research demonstrates the potential of benzamide derivatives in drug discovery and therapeutic applications.

• Optical Properties and Applications :

  • Srivastava et al. (2017) investigated the luminescent properties of related benzamide compounds, which could have implications in the development of new materials with specific optical characteristics (Srivastava et al., 2017).

• Antibacterial Potential :

  • Zadrazilova et al. (2015) explored the bactericidal activity of certain benzamide derivatives, providing valuable insights into their potential use as antibacterial agents, particularly against MRSA (Zadrazilova et al., 2015).